(+/-)-18-hydroxy-5Z,8Z,11Z,14Z,16E-eicosapentaenoic acid

Specification

• Description: (±)18-HEPE is produced by non-enzymatic oxidation of eicosapentaenoic acid (EPA;). 18-HEPE levels are increased in the plasma and heart, as well as in the supernatant of cultured peritoneal macrophages isolated from fat-1 transgenic mice that are capable of endogenously producing ω-3 fatty acids from ω-6 fatty acids. It reduces increases in cardiac fibrosis and the expression of Nppa, Col1a1, Tgfb1, Cx3cl1, and Adgre1 induced by transverse aortic constriction in a mouse model of cardiac hypertrophy when administered at doses of 1 and 5 µg.; 18-HEPE is a hydroxyicosapentaenoic acid that consists of 5Z,8Z,11Z,14Z,16E-icosapentaenoic acid with the hydroxy group located at position 18. It has a role as a human xenobiotic metabolite. It is a conjugate acid of a 18-HEPE(1-).
• CAS No.: 141110-17-0
• Molecular Formula: C20H30O3
• Molecular Weight: 318.4 g/mol
• IUPAC Name: (5Z,8Z,11Z,14Z,16E)-18-hydroxyicosa-5,8,11,14,16-pentaenoic acid
• Standard InChI: InChI=1S/C20H30O3/c1-2-19(21)17-15-13-11-9-7-5-3-4-6-8-10-12-14-16-18-20(22)23/h4-7,10-13,15,17,19,21H,2-3,8-9,14,16,18H2,1H3,(H,22,23)/b6-4-,7-5-,12-10-,13-11-,17-15+
• Standard InChI Key: LRWYBGFSVUBWMO-UXNZXXPISA-N
• Isomeric SMILES: CCC(/C=C/C=C\C/C=C\C/C=C\C/C=C\CCCC(=O)O)O
• SMILES: CCC(C=CC=CCC=CCC=CCC=CCCCC(=O)O)O
• Canonical SMILES: CCC(C=CC=CCC=CCC=CCC=CCCCC(=O)O)O
• Appearance: Assay:≥97%A solution in ethanol